Dexamethasone Impurity I (21-Dehydro Dexamethasone) Dexamethasone Impurity I (21-Dehydro Dexamethasone) Dexamethasone impurity.
Brand Name: Vulcanchem
CAS No.: 2964-79-6
VCID: VC0193505
InChI: InChI=1S/C22H27FO5.H2O/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,11-12,15-17,26,28H,4-5,8,10H2,1-3H3;1H2/t12-,15-,16+,17-,19-,20-,21+,22+;/m0./s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C=O)O)C)O)F)C.O
Molecular Formula: C22H27FO5
Molecular Weight: 390.46

Dexamethasone Impurity I (21-Dehydro Dexamethasone)

CAS No.: 2964-79-6

Impurities

VCID: VC0193505

Molecular Formula: C22H27FO5

Molecular Weight: 390.46

Purity: > 95%

Dexamethasone Impurity I (21-Dehydro Dexamethasone) - 2964-79-6

CAS No. 2964-79-6
Product Name Dexamethasone Impurity I (21-Dehydro Dexamethasone)
Molecular Formula C22H27FO5
Molecular Weight 390.46
IUPAC Name 2-[(8S,9S,10S,11S,13S,14R,16S,17S)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde;hydrate
Standard InChI InChI=1S/C22H27FO5.H2O/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,11-12,15-17,26,28H,4-5,8,10H2,1-3H3;1H2/t12-,15-,16+,17-,19-,20-,21+,22+;/m0./s1
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C=O)O)C)O)F)C.O
Appearance Off-White to Pale Yellow Solid
Melting Point 169-174°C
Description Dexamethasone impurity.
Purity > 95%
Quantity Milligrams-Grams
Synonyms (11β,16α)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-al
PubChem Compound 129627261
Last Modified Nov 11 2021
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